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Compound of Interest

Compound Name: 4-3CzTRz

Cat. No.: B15126881 Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
4-3CzTRz, a thermally activated delayed fluorescence (TADF) material, is a promising

candidate for the emissive layer in next-generation flexible organic light-emitting diode (OLED)

displays. Its molecular structure, featuring carbazole donor and triazine acceptor moieties, is

designed to facilitate a small singlet-triplet energy splitting (ΔEST). This characteristic enables

efficient harvesting of both singlet and triplet excitons for light emission, leading to high internal

quantum efficiencies approaching 100%. The use of such TADF emitters is crucial for

developing low-power, high-brightness, and long-lasting flexible displays. These displays offer

significant advantages in wearable electronics, foldable screens, and conformal lighting due to

their lightweight, thin, and non-rigid nature.

This document provides detailed application notes and protocols for the utilization of 4-3CzTRz
and similar carbazole-triazine-based TADF emitters in the fabrication and characterization of

flexible OLED devices.

Material Properties
The successful fabrication of high-performance flexible OLEDs relies on the precise control and

understanding of the material properties of the emissive dopant. Below is a summary of typical

properties for a 4-3CzTRz-type TADF emitter.
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Property Value Reference

Full Chemical Name

9,9',9''-(5-(4,6-diphenyl-1,3,5-

triazin-2-yl)benzene-1,2,3-

triyl)tris(9H-carbazole)

[1]

CAS Number 1808158-40-8 [1]

Molecular Formula C57H36N6 [1]

Molecular Weight 804.94 g/mol [1]

Appearance Pale yellow powder/crystals [1]

Purity >99.0% (Sublimed, HPLC) [1]

Glass Transition Temp. (Tg) 188.7 °C [1]

Melting Point (Tm) 381.5 °C [1]

Decomposition Temp. (Td) 431.8 °C (5% weight loss) [1]

HOMO Level 5.40 eV [1]

LUMO Level 2.18 eV [1]

Absorption (λmax) 377 nm (in toluene) [1]

Phosphorescence (λmax) 477 nm (in toluene) [1]

Signaling Pathway: TADF Mechanism
The high efficiency of 4-3CzTRz in OLEDs is attributed to the Thermally Activated Delayed

Fluorescence (TADF) mechanism. This process allows for the harvesting of non-emissive triplet

excitons and their conversion into emissive singlet excitons.
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TADF Mechanism in 4-3CzTRz Emitter.

Experimental Protocols
The following protocols outline the fabrication of a flexible OLED device using a solution-based

approach, which is well-suited for flexible substrates and materials like 4-3CzTRz.

Substrate Preparation
Substrate Selection: Start with a flexible substrate such as polyethylene naphthalate (PEN)

or polyimide (PI) coated with a transparent conductor like Indium Tin Oxide (ITO).

Cleaning:
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Sonicate the substrate in a detergent solution (e.g., 2% Hellmanex in deionized water) for

15 minutes.

Rinse thoroughly with deionized water.

Sonicate in acetone for 15 minutes.

Sonicate in isopropanol (IPA) for 15 minutes.

Dry the substrate with a stream of high-purity nitrogen gas.

Plasma Treatment: Treat the ITO surface with oxygen plasma for 5-10 minutes to improve

the work function and enhance hole injection.

Device Fabrication (Solution Processing)
This protocol describes a typical multi-layer stack for a flexible OLED.

Hole Injection Layer (HIL):

Prepare a solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate

(PEDOT:PSS).

Spin-coat the PEDOT:PSS solution onto the ITO-coated flexible substrate at 3000-5000

rpm for 30-60 seconds.

Anneal the substrate at 120-150 °C for 10-15 minutes on a hotplate in a nitrogen-filled

glovebox.

Emissive Layer (EML):

Prepare a solution of the host material (e.g., CBP) and 4-3CzTRz (dopant) in a suitable

solvent like toluene or chlorobenzene. A typical doping concentration is 5-15 wt%.

Spin-coat the EML solution onto the HIL at 1500-3000 rpm for 30-60 seconds.

Anneal the substrate at 80-100 °C for 10 minutes to remove residual solvent.

Electron Transport Layer (ETL) and Cathode Deposition (Thermal Evaporation):
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Transfer the substrate to a high-vacuum thermal evaporation chamber (<10-6 Torr).

Deposit an electron transport layer (e.g., TPBi) with a thickness of 20-40 nm.

Deposit an electron injection layer (e.g., LiF) with a thickness of 1-2 nm.

Deposit the metal cathode (e.g., Aluminum) with a thickness of 100-150 nm.

Encapsulation:

To protect the device from moisture and oxygen, encapsulate the device using a flexible

thin-film encapsulation (TFE) layer or by laminating a barrier film with a UV-curable epoxy

resin in a nitrogen environment.

Experimental Workflow
The following diagram illustrates the key steps in the fabrication and testing of a flexible OLED

device.
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Fabrication and Characterization Workflow.
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Performance Data
The following table presents representative performance data for a flexible OLED device

employing a carbazole-triazine based TADF emitter.

Parameter Value at 100 cd/m² Value at 1000 cd/m²

Turn-on Voltage (V) 3.5 -

Current Density (mA/cm²) 0.5 5.2

Luminance (cd/m²) 100 1000

Current Efficiency (cd/A) 20.1 19.2

Power Efficiency (lm/W) 17.9 11.7

External Quantum Efficiency

(EQE) (%)
9.1 8.5

CIE Coordinates (x, y) (0.29, 0.58) (0.29, 0.58)

Operational Lifetime (T50,

hours)
> 500 (at 1000 cd/m²) -

Note: Performance can vary based on the specific device architecture, host material, and

fabrication conditions.

Characterization Protocols
Electroluminescence (EL) Spectroscopy

Instrument: Spectrometer with a calibrated photodiode.

Procedure:

Apply a forward bias voltage to the OLED device.

Collect the emitted light using an optical fiber coupled to the spectrometer.

Record the EL spectrum at various brightness levels to check for color stability.
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Current-Voltage-Luminance (J-V-L) Characteristics
Instruments: Source measure unit (SMU) and a calibrated photometer.

Procedure:

Connect the SMU to the anode and cathode of the OLED.

Sweep the voltage from 0 V to a desired maximum (e.g., 10 V).

Simultaneously measure the current flowing through the device and the luminance emitted

from the active area.

Plot current density (J) vs. voltage (V) and luminance (L) vs. voltage (V).

Efficiency Calculations
Current Efficiency (ηc): Calculated as the luminance (cd/m²) divided by the current density

(A/m²).

Power Efficiency (ηp): Calculated as π times the luminance divided by the product of the

current density and voltage.

External Quantum Efficiency (EQE): Determined by measuring the total photon flux and the

charge carrier flux.

Flexibility and Bending Tests
Instrument: Custom-built bending stage.

Procedure:

Mount the flexible OLED onto the bending stage.

Subject the device to repeated bending cycles at a defined radius.

Periodically measure the J-V-L characteristics to assess performance degradation as a

function of the number of bending cycles.
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Troubleshooting
Issue Possible Cause(s) Suggested Solution(s)

Low Brightness or Efficiency

- Poor charge injection or

transport- Unbalanced charge

carriers- Inefficient energy

transfer from host to dopant

- Optimize HIL and ETL

materials and thicknesses-

Adjust doping concentration of

4-3CzTRz- Select a host with

appropriate energy levels

High Turn-on Voltage

- Large energy barriers at

interfaces- High series

resistance

- Use appropriate injection

layers- Ensure good electrical

contacts- Optimize the

thickness of charge transport

layers

Device Shorts or Leakage

Current

- Pinholes in the organic

layers- Rough substrate or

electrode surface- Dust or

particulate contamination

- Improve film morphology by

optimizing spin-coating

parameters- Ensure thorough

substrate cleaning- Work in a

cleanroom environment

Rapid Degradation

- Moisture and oxygen ingress-

Material instability- Joule

heating

- Improve encapsulation-

Ensure high purity of materials-

Optimize device architecture to

reduce operating voltage

Safety Precautions
Handle all organic solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Exercise caution when working with high-voltage power supplies and plasma cleaners.

Follow standard laboratory safety procedures for handling chemicals and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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